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cassiaside cassiaside
Brand Name: Vulcanchem
CAS No.: 123914-49-8
VCID: VC0057354
InChI: InChI=1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3/t13-,16-,18+,19-,20-/m1/s1
SMILES: CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula: C20H20O9
Molecular Weight: 404.4 g/mol

cassiaside

CAS No.: 123914-49-8

Main Products

VCID: VC0057354

Molecular Formula: C20H20O9

Molecular Weight: 404.4 g/mol

cassiaside - 123914-49-8

CAS No. 123914-49-8
Product Name cassiaside
Molecular Formula C20H20O9
Molecular Weight 404.4 g/mol
IUPAC Name 5-hydroxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one
Standard InChI InChI=1S/C20H20O9/c1-8-5-10(22)15-12(27-8)6-9-3-2-4-11(14(9)17(15)24)28-20-19(26)18(25)16(23)13(7-21)29-20/h2-6,13,16,18-21,23-26H,7H2,1H3/t13-,16-,18+,19-,20-/m1/s1
Standard InChIKey SBVZTBIAKFTNIJ-CZNQJBLBSA-N
Isomeric SMILES CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
SMILES CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O
Canonical SMILES CC1=CC(=O)C2=C(O1)C=C3C=CC=C(C3=C2O)OC4C(C(C(C(O4)CO)O)O)O
Synonyms cassiaside
PubChem Compound 164146
Last Modified Nov 11 2021
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